molecular formula C21H32N2O4 B247523 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine

1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine

Cat. No. B247523
M. Wt: 376.5 g/mol
InChI Key: FRMFDAOHDIRWBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has been used in various research studies since then. TFMPP has been found to have a wide range of effects on the central nervous system, making it a valuable tool for scientific research.

Mechanism Of Action

The exact mechanism of action of 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine is not fully understood. However, it is thought to act on the serotonin system in the brain. 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been found to bind to serotonin receptors, particularly the 5-HT1B and 5-HT2C receptors. This binding leads to the release of serotonin and other neurotransmitters, resulting in the stimulant and hallucinogenic effects of the compound.
Biochemical and Physiological Effects:
1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been found to have a wide range of effects on the central nervous system. It has been shown to increase the release of dopamine, norepinephrine, and serotonin, leading to its stimulant properties. 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has also been found to cause hallucinations, altered perception, and changes in mood.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine in scientific research is its ability to mimic the effects of other hallucinogenic compounds. This makes it a valuable tool for studying the mechanisms of action of these types of compounds. However, one limitation of using 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine is that it has a relatively short half-life, meaning that its effects are not long-lasting.

Future Directions

There are many potential future directions for research involving 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine. One area of interest is the development of new compounds that have similar effects on the central nervous system but with longer-lasting effects. Another area of interest is the investigation of the potential therapeutic uses of 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine and other hallucinogenic compounds in the treatment of various mental health conditions.

Synthesis Methods

The synthesis of 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine involves the reaction of 3-methylcyclohexylamine with 3,4,5-trimethoxybenzoyl chloride in the presence of a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been used in various scientific research studies to investigate its effects on the central nervous system. It has been found to have both stimulant and hallucinogenic properties, making it a valuable tool for studying the mechanisms of action of these types of compounds. 1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has also been used in studies investigating the effects of serotonin on the brain.

properties

Product Name

1-(3-Methylcyclohexyl)-4-(3,4,5-trimethoxybenzoyl)piperazine

Molecular Formula

C21H32N2O4

Molecular Weight

376.5 g/mol

IUPAC Name

[4-(3-methylcyclohexyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone

InChI

InChI=1S/C21H32N2O4/c1-15-6-5-7-17(12-15)22-8-10-23(11-9-22)21(24)16-13-18(25-2)20(27-4)19(14-16)26-3/h13-15,17H,5-12H2,1-4H3

InChI Key

FRMFDAOHDIRWBV-UHFFFAOYSA-N

SMILES

CC1CCCC(C1)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC

Canonical SMILES

CC1CCCC(C1)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC

Origin of Product

United States

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